- Synthesis of 2'-deoxyribofuranosides of 7H-pyrrolo[2,3-d]pyrimidine: effect of the C-2 substituents on the fluorescence, Liebigs Annalen der Chemie, 1984, (10), 1719-30
Cas no 93366-89-3 (7-(2-Deoxy-beta-D-ribofuranosyl)-7H-pyrrolo[2,3-d]pyrimidine)
93366-89-3 structure
Product Name:7-(2-Deoxy-beta-D-ribofuranosyl)-7H-pyrrolo[2,3-d]pyrimidine
CAS No:93366-89-3
MF:C11H13N3O3
MW:235.239222288132
CID:5064781
Update Time:2026-03-01
7-(2-Deoxy-beta-D-ribofuranosyl)-7H-pyrrolo[2,3-d]pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 7-(2-Deoxy-beta-D-ribofuranosyl)-7H-pyrrolo[2,3-d]pyrimidine
- 7H-Pyrrolo[2,3-d]pyrimidine, 7-(2-deoxy-beta-D-erythro-pentofuranosyl)-
- 7-(2-Deoxy-β-D-erythro-pentofuranosyl)-7H-pyrrolo[2,3-d]pyrimidine (ACI)
- D
- 2′-Deoxy-7-deazanebularine
- 7-Deaza-2′-deoxynebularine
-
- Inchi: 1S/C11H13N3O3/c15-5-9-8(16)3-10(17-9)14-2-1-7-4-12-6-13-11(7)14/h1-2,4,6,8-10,15-16H,3,5H2/t8-,9+,10+/m0/s1
- InChI Key: AEQRATFTZKRUBX-IVZWLZJFSA-N
- SMILES: C([C@@H]1[C@@H](O)C[C@H](N2C=CC3C=NC=NC2=3)O1)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 279
- XLogP3: 0
- Topological Polar Surface Area: 80.4
7-(2-Deoxy-beta-D-ribofuranosyl)-7H-pyrrolo[2,3-d]pyrimidine Production Method
Production Method 1
Reaction Conditions
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Sodium methoxide Solvents: Methanol ; 30 min, rt
Reference
- Interaction of Human DNA Polymerase α and DNA Polymerase I from Bacillus stearothermophilus with Hypoxanthine and 8-Oxoguanine Nucleotides, Biochemistry, 2009, 48(34), 8271-8278
Production Method 3
Reaction Conditions
1.1 Reagents: Potassium carbonate , Hydrogen Catalysts: Palladium Solvents: Ethanol , Water
Reference
- Synthesis and biological activity of certain 6-substituted and 2,6-disubstituted 2'-deoxytubercidins prepared via the stereospecific sodium salt glycosylation procedure, Journal of Medicinal Chemistry, 1985, 28(10), 1461-7
7-(2-Deoxy-beta-D-ribofuranosyl)-7H-pyrrolo[2,3-d]pyrimidine Raw materials
7-(2-Deoxy-beta-D-ribofuranosyl)-7H-pyrrolo[2,3-d]pyrimidine Preparation Products
7-(2-Deoxy-beta-D-ribofuranosyl)-7H-pyrrolo[2,3-d]pyrimidine Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
93366-89-3 (7-(2-Deoxy-beta-D-ribofuranosyl)-7H-pyrrolo[2,3-d]pyrimidine) Related Products
- 119447-96-0(2-Furanmethanol,tetrahydro-5-(7H-pyrrolo[2,3-d]pyrimidin-7-yl)-, (2S,5R)-)
- 443642-48-6(7H-Pyrrolo[2,3-d]pyrimidin-2-amine,7-(2-C-methyl-b-D-ribofuranosyl)-)
- 73851-47-5( )
- 64526-34-7(Ara-tubercidin)
- 73851-58-8(Nsc310135)
- 76867-05-5(7-pentofuranosyl-7H-imidazo[1,2-c]pyrrolo[3,2-e]pyrimidine)
- 60129-59-1((2R,3S,5R)-5-(4-aminopyrrolo[2,3-d]pyrimidin-7-yl)-2-(hydroxymethyl)tetrahydrofuran-3-ol)
- 69-33-0(Tubercidin)
- 16754-83-9(7H-Pyrrolo[2,3-d]pyrimidine,7-b-D-ribofuranosyl-)
- 64526-29-0(Xylotuberin)
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